2,4-Dihydroxy-3-(1-hydroxydodecyl)-6-methylbenzaldehyde

• CAS No.: 850732-56-8
• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• IUPAC Name: 2,4-dihydroxy-3-(1-hydroxydodecyl)-6-methylbenzaldehyde
• InChI: InChI=1S/C20H32O4/c1-3-4-5-6-7-8-9-10-11-12-17(22)19-18(23)13-15(2)16(14-21)20(19)24/h13-14,17,22-24H,3-12H2,1-2H3
• InChI Key: BJDZRPWWSIANIT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(C1=C(C=C(C(=C1O)C=O)C)O)O

Description

2,4-Dihydroxy-3-(1-hydroxydodecyl)-6-methylbenzaldehyde is a useful research compound. Its molecular formula is C20H32O4 and its molecular weight is 336.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In addition to this compound, 2,4-dihydroxy-3-(1-hydroxypropyl)-6-methylbenzaldehyde (195-3), 2,4-dihydroxy-3-(1-hydroxypentyl)-6-methylbenzaldehyde (195-5), 2,4-dihydroxy-3-(1-hydroxyheptyl)-6-methylbenzaldehyde (195-7), 2,4-dihydroxy-3-(1-hydroxynonyl)-6-methylbenzaldehyde (195-9) and 2,4-dihydroxy-3-(1-hydroxydecyl)-6-methylbenzaldehyde (195-10) were synthesized by the same reaction with the use of respective corresponding starting raw materials.

Synthesis routes and methods II

Procedure details

2,4-Dihydroxy-6-methylbenzaldehyde (91 mg, 0.60 mmol) described in M. M. Joullie et al., J. Org. Chem., 50, 3997 (1985), dodecanal (133 mg, 0.72 mmol) and calcium chloride dihydrate (59 mg, 0.40 mmol) were stirred in a 0.4 M potassium hydroxide methanol solution (2 ml) at 0° C. for 24 hours. The reaction mixture was made acidic with 1 M hydrochloric acid. After extractive workup with ethyl acetate, the crude product was purified by silica gel thin-layer chromatography (hexane:ethyl acetate=3:1) to obtain 2,4-dihydroxy-3-(1-hydroxydodecyl)-6-methylbenzaldehyde (58 mg, yield 28%).